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Compound of Interest

Compound Name: 2-Methylhexane

Cat. No.: B165397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Methylhexane (isoheptane). The information is intended to support researchers, scientists,

and professionals in the drug development field in ensuring a safe laboratory environment. This

document outlines the substance's hazards, proper handling and storage procedures,

emergency response, and disposal, with a focus on quantitative data and established

experimental protocols.

Hazard Identification and Classification
2-Methylhexane is a colorless, flammable liquid.[1] It poses several hazards that necessitate

careful handling and adherence to safety protocols. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a comprehensive classification of its risks.

GHS Hazard Classification:[2][3]

Flammable Liquids: Category 2 (Highly flammable liquid and vapor)[2][3]

Aspiration Hazard: Category 1 (May be fatal if swallowed and enters airways)[2][3]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3, Narcotic effects (May cause

drowsiness or dizziness)[2][3]
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Hazardous to the Aquatic Environment, Acute Hazard: Category 1 (Very toxic to aquatic life)

[2][3]

Hazardous to the Aquatic Environment, Long-term Hazard: Category 1 (Very toxic to aquatic

life with long lasting effects)[2][3]

Hazard Statements:[4][5]

H225: Highly flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

H336: May cause drowsiness or dizziness.

H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2-Methylhexane is

essential for its safe handling and for anticipating its behavior under various conditions.
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Property Value Source

CAS Number 591-76-4 [3]

EC Number 209-730-6 [3]

Molecular Formula C₇H₁₆ [2]

Molecular Weight 100.21 g/mol -

Appearance Colorless liquid [1]

Odor Characteristic [3]

Boiling Point 90 °C [2]

Melting Point -118 °C [2]

Flash Point -18 °C (closed cup) [2]

Autoignition Temperature 220 °C [2]

Vapor Pressure 66 mmHg @ 25 °C [6]

Relative Density (Water = 1) 0.68 [2]

Relative Vapor Density (Air =

1)
3.4 [2]

Solubility in Water Immiscible [6]

Explosive Limits 1.0 - 7.0 vol% in air [7]

Exposure Controls and Personal Protection
To minimize exposure and ensure personnel safety, a combination of engineering controls and

personal protective equipment (PPE) is mandatory when handling 2-Methylhexane.

Exposure Limits
Organization TWA STEL Source

ACGIH 400 ppm 500 ppm [4][6]

OSHA 400 ppm 500 ppm [6]
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Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood to maintain airborne concentrations below exposure limits.[8][9] Explosion-proof

ventilation equipment is required.[8]

Ignition Source Control: All sources of ignition, including open flames, sparks, and hot

surfaces, must be eliminated from the handling area.[4][9] Use spark-proof tools and

explosion-proof electrical equipment.[6][8]

Static Discharge: Ground and bond containers when transferring material to prevent the

buildup of static electricity.[6][8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6][8]

Personal Protective Equipment (PPE)
Protection Type Specification Source

Eye/Face Protection

Chemical safety goggles or a

face shield meeting EN166 or

OSHA 29 CFR 1910.133

standards.

[6]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber with

a breakthrough time > 480

min) and flame-retardant,

antistatic protective clothing to

prevent skin contact.

[4][5]

Respiratory Protection

If ventilation is inadequate or

for emergency situations, use

a NIOSH-approved respirator

with organic vapor cartridges.

[9]

Handling and Storage
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Proper handling and storage practices are critical to prevent accidents and ensure the integrity

of the chemical.

Safe Handling
Avoid contact with skin, eyes, and clothing.[8]

Do not breathe vapors or mists.[9]

Wash hands thoroughly after handling.[8]

Keep away from heat, sparks, and open flames.[9]

Use only non-sparking tools.[9]

Ground and bond all containers and transfer equipment.[8]

Empty containers may retain product residue and can be hazardous.[8]

Safe Storage
Store in a cool, dry, and well-ventilated area.[8][9]

Keep containers tightly closed.[9]

Store away from sources of ignition.[8]

Store in a flammables-area.[8]

Keep separated from strong oxidants.[2]

Store locked up.[3]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[8]

Skin Contact

Immediately remove all

contaminated clothing. Wash

skin with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[2][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[2][8]

Ingestion

Do NOT induce vomiting. If

vomiting occurs, keep head

low so that stomach content

doesn't get into the lungs.

Seek immediate medical

attention. Aspiration hazard.

[2][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂).[2][3] Water spray can be used to cool fire-exposed containers.[8]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[2]
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Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back.[2][8] Containers may explode when heated.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[2] Wear appropriate personal

protective equipment.[9] Eliminate all ignition sources.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, sewers, or waterways.[3][6]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite, or

earth) and place it in a suitable, labeled container for disposal.[3][8]

Toxicology and Experimental Protocols
Understanding the toxicological profile of 2-Methylhexane is vital for risk assessment. The

following sections describe the health effects and provide overviews of standardized

experimental protocols used to determine these endpoints.

Toxicological Summary
Acute Toxicity: Inhalation of high concentrations can cause central nervous system

depression with symptoms including headache, dizziness, drowsiness, and nausea.[8]

Ingestion poses a significant aspiration hazard, which can lead to chemical pneumonitis and

may be fatal.[8]

Skin Irritation: Causes skin irritation upon direct contact.[3][8]

Eye Irritation: Causes eye irritation.[8]

Chronic Toxicity: No specific information on the chronic effects of 2-Methylhexane was

found in the provided search results.

Key Experimental Protocols
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A representative methodology for assessing subchronic inhalation toxicity involves exposing

laboratory animals, typically rats, to the test substance for a period of 90 days.[10]

Test System: Sprague-Dawley rats, with an equal number of males and females per group.

[10]

Exposure: Animals are exposed to various concentrations of 2-Methylhexane vapor (e.g., 0,

290, 1160, and 4640 ppm) for 6 hours per day, 5 days a week, for 13 weeks in whole-body

inhalation chambers.[10]

Observations: Daily clinical observations are made, and body weight and food consumption

are measured weekly.

Endpoint Analysis: At the end of the exposure period, blood samples are collected for

hematology and clinical chemistry analysis. Animals are euthanized, and a full necropsy is

performed. Organs are weighed, and tissues are examined histopathologically.

Data Interpretation: The No-Observed-Adverse-Effect-Level (NOAEL) and the Lowest-

Observed-Adverse-Effect-Level (LOAEL) are determined based on the observed effects.

This in vitro method uses a reconstructed human epidermis model to assess the skin irritation

potential of a substance.[3][4]

Test System: A reconstructed human epidermis model, which mimics the properties of the

upper layers of human skin.[3]

Procedure: A small amount of the test substance (e.g., 30 µL for liquids) is applied directly to

the surface of the skin tissue in triplicate.[3] A negative control (e.g., water) and a positive

control (e.g., 5% sodium dodecyl sulfate) are run concurrently.[3] The substance is left in

contact with the tissue for a defined period (e.g., 60 minutes).[3]

Endpoint Measurement: After exposure and a post-incubation period, the viability of the skin

cells is determined using a colorimetric assay, such as the MTT assay.[3] The amount of

formazan dye produced is proportional to the number of viable cells.

Classification: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

substance is classified as a skin irritant (UN GHS Category 2).[3][4]
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Standardized acute aquatic toxicity tests are conducted to determine the concentration of a

substance that is lethal to 50% of a test population (LC50) over a short period.[11]

Test Organisms: Commonly used freshwater species include the fathead minnow

(Pimephales promelas) and the water flea (Daphnia magna).[12]

Procedure: The test organisms are exposed to a series of concentrations of the test

substance in a controlled laboratory setting for a specified duration (typically 24, 48, or 96

hours).[4][11] A control group is maintained in water without the test substance.

Endpoint Measurement: Mortality is recorded at regular intervals.

Data Analysis: The LC50 value and its 95% confidence limits are calculated from the

concentration-response data using statistical methods like the Probit or Spearman-Karber

method.[11]

This method determines the minimum concentration of a flammable vapor in air that will

propagate a flame.

Apparatus: A closed test vessel, typically a 5-liter or larger sphere, equipped with an ignition

source (e.g., an electric spark), a pressure transducer, and a means of introducing the test

substance and air.[13]

Procedure: A known amount of the liquid is introduced into the evacuated and heated test

vessel, where it vaporizes. Air is then added to reach a specific pressure and concentration.

The mixture is allowed to equilibrate. An ignition source is activated, and the pressure inside

the vessel is monitored.

Determination of LEL: The concentration of the substance is systematically varied. The LEL

is the lowest concentration at which a flame propagates away from the ignition source,

typically defined by a specific pressure rise criterion.

Visualized Safety Protocols
To further aid in the understanding of safety procedures, the following diagrams illustrate key

workflows.
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Handling 2-Methylhexane

Risk Assessment
(Review SDS)

Implement Engineering Controls
(Fume Hood, Grounding)

Emergency Preparedness
(Eyewash/Shower Access, Spill Kit Ready)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safe Handling Procedures
(Avoid Inhalation/Contact, No Ignition Sources)

Proper Storage
(Cool, Dry, Ventilated, Flammables Cabinet)

Work Complete

Click to download full resolution via product page

Caption: General safety workflow for handling 2-Methylhexane.
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2-Methylhexane Spill Occurs

Alert Personnel & Evacuate Area
(If necessary)

Eliminate All Ignition Sources

Ensure Adequate Ventilation
(Increase fume hood sash height)

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled, Sealed Container for Hazardous Waste Disposal

Decontaminate Spill Area

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Methylhexane spill.
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Disposal Considerations
Waste 2-Methylhexane and contaminated materials must be disposed of as hazardous waste.

[4] Disposal should be in accordance with local, regional, and national regulations.[3] Do not

dispose of into drains or the environment.[6]

Disclaimer: This document is intended as a guide and is not exhaustive. Always refer to the

most current Safety Data Sheet (SDS) for 2-Methylhexane and follow all applicable

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165397#2-methylhexane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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